Cas no 797047-50-8 (Benzene, 5-ethenyl-1,3-difluoro-2-[[4-(trifluoromethyl)phenyl]ethynyl]-)

Benzene, 5-ethenyl-1,3-difluoro-2-[[4-(trifluoromethyl)phenyl]ethynyl]- structure
797047-50-8 structure
Product Name:Benzene, 5-ethenyl-1,3-difluoro-2-[[4-(trifluoromethyl)phenyl]ethynyl]-
CAS No:797047-50-8
MF:C17H9F5
MW:308.245382070541
CID:532316
PubChem ID:71402761
Update Time:2025-04-19

Benzene, 5-ethenyl-1,3-difluoro-2-[[4-(trifluoromethyl)phenyl]ethynyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 5-ethenyl-1,3-difluoro-2-[[4-(trifluoromethyl)phenyl]ethynyl]-
    • 5-ethenyl-1,3-difluoro-2-[2-[4-(trifluoromethyl)phenyl]ethynyl]benzene
    • 5-Ethenyl-1,3-difluoro-2-{[4-(trifluoromethyl)phenyl]ethynyl}benzene
    • 797047-50-8
    • DTXSID20823718
    • Inchi: 1S/C17H9F5/c1-2-11-9-15(18)14(16(19)10-11)8-5-12-3-6-13(7-4-12)17(20,21)22/h2-4,6-7,9-10H,1H2
    • InChI Key: BRQCBXFHATVSND-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(C#CC2C(=CC(C=C)=CC=2F)F)=CC=1)(F)F

Computed Properties

  • Exact Mass: 308.06244110g/mol
  • Monoisotopic Mass: 308.06244110g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 435
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.8
  • Topological Polar Surface Area: 0Ų
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